Cas no 772-69-0 (2-Furancarboxylicacid, 5-(acetylamino)-)

• Product Name: 2-Furancarboxylicacid, 5-(acetylamino)-
• CAS No: 772-69-0
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 580448
• PubChem ID: 3798771
• Update Time: 2025-04-19

2-Furancarboxylicacid, 5-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid, 5-(acetylamino)-
• 5-(acetylamino)-2-Furancarboxylic acid
• 5-(acetylamino)-2-furoic acid
• 5-acetamidofuran-2-carboxylic acid
• Oprea1_625246
• DTXSID20396573
• SCHEMBL7063874
• 5-Acetamido-2-furoic acid
• FT-0745182
• 5-(acetylamino)furan-2-carboxylic acid
• AKOS002667749
• STK367443
• 772-69-0

• Inchi： 1S/C7H7NO4/c1-4(9)8-6-3-2-5(12-6)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： AYQLZDCFPMUISW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1NC(C)=O

Computed Properties

• Exact Mass: 168.02968
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Boiling Point: 443.7°C at 760 mmHg
• Flash Point: 222.2°C
• PSA: 82.37